2-[3-(1,3-benzodioxol-5-ylmethyl)-1-(4-methoxyphenyl)-2,5-dioxoimidazolidin-4-yl]-N-(4-chlorophenyl)acetamide

• Molecular Formula: C26H22ClN3O6
• Molecular Weight: 507.9 g/mol
• IUPAC Name: 2-[3-(1,3-benzodioxol-5-ylmethyl)-1-(4-methoxyphenyl)-2,5-dioxoimidazolidin-4-yl]-N-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C26H22ClN3O6/c1-34-20-9-7-19(8-10-20)30-25(32)21(13-24(31)28-18-5-3-17(27)4-6-18)29(26(30)33)14-16-2-11-22-23(12-16)36-15-35-22/h2-12,21H,13-15H2,1H3,(H,28,31)
• InChI Key: RZKLOFBAJIITBM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C(N(C2=O)CC3=CC4=C(C=C3)OCO4)CC(=O)NC5=CC=C(C=C5)Cl

Description

• This compound has the chemical formula C₁₁H₁₂O₄ and a molecular weight of 208.216 g/mol .
• It is also known as 3-(1,3-benzodioxol-5-yl)-2-methylpropanoic acid .
• The compound features a benzodioxole ring system, a methoxyphenyl group, and an imidazolidinone ring.
• Its structure suggests potential biological activity due to the presence of aromatic rings and functional groups.

Preparation Methods

• Unfortunately, specific synthetic routes and industrial production methods for this compound are not widely documented. it can be synthesized through organic chemistry techniques.
• Researchers may explore various reactions, such as esterification, amidation, and cyclization, to obtain the desired product.

Chemical Reactions Analysis

Reactions: The compound may undergo oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Major Products: These reactions can yield derivatives with modified functional groups or stereochemistry.

Scientific Research Applications

Chemistry: Investigate its reactivity, stability, and potential as a building block for other compounds.

Biology: Explore its interactions with biological macromolecules (e.g., proteins, DNA).

Medicine: Assess its pharmacological properties, such as anti-inflammatory or antitumor effects.

Industry: Evaluate its use in materials science or as a precursor for drug development.

Mechanism of Action

• The compound’s mechanism of action likely involves binding to specific molecular targets.
• Further research is needed to identify these targets and elucidate the pathways affected.

Comparison with Similar Compounds

• Unfortunately, I couldn’t find direct information on similar compounds. researchers may compare it with related molecules based on structural features and functional groups.

Remember that this compound is part of a collection of rare and unique chemicals, and analytical data may not be readily available. Buyer discretion is advised when confirming product identity and purity